molecular formula C11H8F3NO2 B8326862 3-(4-Trifluoromethylphenyl)-4-isoxazolylmethanol

3-(4-Trifluoromethylphenyl)-4-isoxazolylmethanol

Cat. No.: B8326862
M. Wt: 243.18 g/mol
InChI Key: DYBSGRZVAKPFNY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(4-Trifluoromethylphenyl)-4-isoxazolylmethanol is a useful research compound. Its molecular formula is C11H8F3NO2 and its molecular weight is 243.18 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H8F3NO2

Molecular Weight

243.18 g/mol

IUPAC Name

[3-[4-(trifluoromethyl)phenyl]-1,2-oxazol-4-yl]methanol

InChI

InChI=1S/C11H8F3NO2/c12-11(13,14)9-3-1-7(2-4-9)10-8(5-16)6-17-15-10/h1-4,6,16H,5H2

InChI Key

DYBSGRZVAKPFNY-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C2=NOC=C2CO)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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CC(C)C[Al+]CC(C)C
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CCOC(=O)c1conc1-c1ccc(C(F)(F)F)cc1
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Synthesis routes and methods II

Procedure details

To a solution of ethyl 3-(4-trifluoromethylphenyl)isoxazole-4-carboxylate (8.00 g) in tetrahydrofuran (150 ml) was gently added diisobutylaluminum hydride (1.0 M tetrahydrofuran solution, 60 ml) at 0° C. and the mixture was stirred at room temperature for 30 min. The reaction mixture was poured into dilute hydrochloric acid, and the mixture was extracted with ethyl acetate. The ethyl acetate layer was washed with saturated brine, dried (MgSO4) and concentrated to give 3-(4-trifluoromethylphenyl)-4-isoxazolylmethanol (6.46 g, yield 95%) as colorless crystals. The crystals were recrystallized from ethyl acetate-hexane. melting point: 70–71° C.
Name
ethyl 3-(4-trifluoromethylphenyl)isoxazole-4-carboxylate
Quantity
8 g
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60 mL
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0 (± 1) mol
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150 mL
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